Cas no 2680874-46-6 (benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate)

• Product Name: benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate
• CAS No: 2680874-46-6
• MF: C₁₆H₁₇BrN₂O₂
• MW: 349.222383260727
• CID: 5627454
• PubChem ID: 165923634
• Update Time: 2025-05-25

benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298344
• benzyl N-[2-bromo-6-(dimethylamino)phenyl]carbamate
• 2680874-46-6
• benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate

• Inchi： 1S/C16H17BrN2O2/c1-19(2)14-10-6-9-13(17)15(14)18-16(20)21-11-12-7-4-3-5-8-12/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key： KGXCQXJFDYCIMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC(=O)OCC1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 348.04734g/mol
• Monoisotopic Mass: 348.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate

Benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate: A Comprehensive Overview

The compound benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate (CAS No. 2680874-46-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a substituted phenylcarbamate moiety. The presence of the bromine atom at the 2-position and the dimethylamino group at the 6-position of the phenyl ring imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate in drug discovery, particularly in the development of bioactive compounds. Researchers have explored its ability to act as a precursor for synthesizing complex molecules with therapeutic potential. For instance, the bromine atom in the structure can serve as a leaving group, facilitating various substitution reactions that are crucial in organic synthesis. Additionally, the dimethylamino group contributes to the compound's basicity, which can be advantageous in designing molecules with specific pharmacokinetic profiles.

The synthesis of benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the bromine atom and the dimethylamino group is achieved through carefully controlled substitution and alkylation reactions. The final step involves the formation of the carbamate group via reaction with benzyl chloroformate or similar reagents. This synthetic pathway underscores the importance of precise stoichiometry and reaction conditions to ensure high yields and purity.

From a chemical standpoint, benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate exhibits interesting reactivity due to its functional groups. The carbamate group is known for its ability to undergo hydrolysis under specific conditions, which can be exploited in controlled-release drug delivery systems. Furthermore, the bromine atom at the 2-position makes it susceptible to nucleophilic aromatic substitution, a reaction that is widely used in organic synthesis to introduce diverse substituents onto aromatic rings.

In terms of applications, benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate has shown promise in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been explored by several research groups. For example, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in plant metabolism, making them potential candidates for selective herbicides. Similarly, its role as an intermediate in insecticide synthesis has been investigated due to its ability to disrupt insect hormone pathways.

Recent advancements in computational chemistry have also shed light on the electronic properties of benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate. Quantum mechanical calculations have revealed that the compound exhibits unique electronic distributions due to the conjugation between the benzene ring and the carbamate group. These insights have facilitated the design of more efficient synthetic routes and have improved our understanding of its reactivity under different conditions.

From an environmental perspective, researchers have evaluated the biodegradability and toxicity of benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate. Initial studies suggest that under aerobic conditions, the compound undergoes gradual degradation through microbial action. However, further research is required to fully understand its environmental impact and to develop strategies for minimizing ecological risks.

In conclusion, benzyl N-2-bromo-6-(dimethylamino)phenylcarbamate (CAS No. 2680874-46-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and agrochemical development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.